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Compound of Interest

Compound Name: Amiloride Hydrochloride

Cat. No.: B1667096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of

Amiloride Hydrochloride, a potassium-sparing diuretic that also functions as a blocker of

epithelial sodium channels (ENaC) and other ion transporters. Proper preparation of Amiloride
Hydrochloride solutions is critical for accurate and reproducible experimental results in both in

vitro and in vivo studies.

Data Presentation: Solubility Profile of Amiloride
Hydrochloride
The solubility of Amiloride Hydrochloride can vary depending on the solvent, temperature,

and the specific salt form (anhydrous, hydrate, or dihydrate). The following table summarizes

the reported solubility data for Amiloride Hydrochloride in common laboratory solvents.
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Conditions Citation

Dimethyl

Sulfoxide

(DMSO)

≥ 100 ≥ 375.81

Hygroscopic

DMSO can

reduce solubility;

use freshly

opened solvent.

[1]

53 199.18

Use fresh DMSO

as moisture can

reduce solubility.

[2]

~30 ~112.7 - [3]

≥ 13.3 ≥ 49.98 - [4]

Water 50 187.9
Soluble in hot

water (50°C).
[5][6]

7.14 26.83

Ultrasonic

treatment may

be needed.

[1]

6 22.55 - [2][4]

1.33 5

Gentle warming

can aid

dissolution.

[7]

< 1 < 3.76 At 20°C. [8][9]

Dimethylformami

de (DMF)
~30 ~112.7 - [3]

Ethanol 5 18.79 - [2]

Slightly Soluble - - [6]

Isopropanol Slightly Soluble - - [6]
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1:1 DMSO:PBS

(pH 7.2)
~0.5 ~1.88

First dissolve in

DMSO, then

dilute with PBS.

[3]

Methanol and

Chloroform (4:1)
4 15.03

Used for thin-

layer

chromatography.

[10]

Acetone,

Chloroform,

Diethyl Ether,

Ethyl Acetate

Practically

Insoluble
- - [6]

Molecular Weight of Amiloride Hydrochloride (anhydrous) is approximately 266.1 g/mol .

Molarity calculations are based on this value.

Experimental Protocols
Protocol 1: Preparation of Amiloride Hydrochloride
Stock Solution for In Vitro Experiments
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is suitable for most cell-based assays.

Materials:

Amiloride Hydrochloride (powder)

Anhydrous Dimethyl Sulfoxide (DMSO), tissue culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:
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Pre-warming: Allow the Amiloride Hydrochloride powder and DMSO to equilibrate to room

temperature before opening to minimize moisture absorption.

Weighing: Accurately weigh the desired amount of Amiloride Hydrochloride powder in a

sterile microcentrifuge tube.

Dissolution:

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock

concentration (e.g., 100 mM). For example, to prepare a 100 mM stock solution, dissolve

26.61 mg of Amiloride Hydrochloride in 1 mL of DMSO.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if necessary.

Sterilization (Optional): If required for your specific application, filter the stock solution

through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to one year.[1][2]

Aqueous stock solutions are reported to be stable for up to 6 months at -20°C. However, it

is also recommended not to store aqueous solutions for more than one day.[3]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol outlines the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for use in experiments.

Materials:

Amiloride Hydrochloride stock solution (from Protocol 1)
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Sterile phosphate-buffered saline (PBS), cell culture medium, or other aqueous buffer

Sterile tubes

Calibrated pipettes

Procedure:

Thawing: Thaw a single aliquot of the Amiloride Hydrochloride stock solution at room

temperature.

Dilution:

For maximum solubility in aqueous buffers, it is recommended to first dissolve Amiloride
Hydrochloride in DMSO and then dilute with the aqueous buffer of choice.[3]

Perform a serial dilution of the stock solution into the desired aqueous buffer or cell culture

medium to achieve the final working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1% v/v) to avoid solvent-induced cytotoxicity.[11]

Mixing: Gently mix the working solution by pipetting or inverting the tube.

Use: Use the freshly prepared working solution immediately for your experiments. Do not

store diluted aqueous solutions for extended periods.

Protocol 3: Formulation for In Vivo Animal Studies
This protocol provides an example of a formulation for administering Amiloride Hydrochloride
to animals. The specific vehicle may need to be optimized based on the animal model and

route of administration.

Materials:

Amiloride Hydrochloride powder

DMSO
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PEG300

Tween-80

Saline (0.9% NaCl) or Corn Oil

Sterile tubes

Vortex mixer

Procedure:

Initial Dissolution: Dissolve the required amount of Amiloride Hydrochloride in DMSO to

create a concentrated stock solution.

Vehicle Preparation (Example 1):

To prepare a 1 mL working solution, add 50 µL of a 52 mg/mL Amiloride Hydrochloride
stock solution in DMSO to 400 µL of PEG300.[2]

Mix until the solution is clear.

Add 50 µL of Tween-80 and mix until clear.[2]

Add 500 µL of saline to bring the final volume to 1 mL.[2]

Vehicle Preparation (Example 2):

To prepare a 1 mL working solution for administration in corn oil, add 50 µL of an 8.8

mg/mL Amiloride Hydrochloride stock solution in DMSO to 950 µL of corn oil.[2]

Mix thoroughly.

Administration: The mixed solution should be used immediately for optimal results.[2] For in

vivo experiments, it is recommended to prepare fresh solutions on the day of use.[12][13]
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Solvent Selection for Amiloride Hydrochloride

Start: Experimental Goal

In Vitro Experiment
(Cell-based assay)

In Vivo Experiment
(Animal study)

High Concentration
Stock Solution

Aqueous Working
Solution Injectable Formulation

Use DMSO
(High Solubility)

Dilute DMSO stock in
Aqueous Buffer/Medium

Use co-solvent system
(e.g., DMSO, PEG300, Tween-80, Saline)

Click to download full resolution via product page

Caption: Decision tree for solvent selection based on experimental type.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1667096?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparing Amiloride Hydrochloride Solutions

Weigh Amiloride
Hydrochloride Powder

Dissolve in Anhydrous
DMSO

Vortex/Warm to
Completely Dissolve

High Concentration
Stock Solution

Aliquot for
Single Use Thaw Single Aliquot

Store at -20°C or -80°C Dilute in Aqueous
Buffer/Medium

Final Working Solution

Use Immediately in
Experiment

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing stock and working solutions.
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Safety Precautions
Amiloride Hydrochloride is a potent chemical. Handle with appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood when handling the powder and

concentrated solutions.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Stability and Storage Summary
Powder: Store at -20°C for long-term stability (≥4 years).[3] It is hygroscopic, so keep the

container tightly sealed.

DMSO Stock Solutions: Store in aliquots at -20°C for at least one month or -80°C for up to a

year.[1][2]

Aqueous Solutions: It is recommended to prepare fresh aqueous working solutions for each

experiment. While some sources suggest aqueous stock solutions can be stored frozen,

others advise against storing them for more than a day.[3]

Light Sensitivity: Protect solutions from light.

By following these guidelines, researchers can ensure the consistent and effective use of

Amiloride Hydrochloride in their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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